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Compound Focus: 2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid

CAS No.: 20556-11-0

Cat. No.: S760070

Core Structure and Research Context

The compound 2-(2,6-Diaminohexanoylamino)-3-methylbutaneic acid is a dipeptide derivative. Its core

component, 2,6-diaminohexanoic acid, is more commonly known as L-Lysine, a fundamental amino acid

[1].

While direct binding data is unavailable, a theoretical study on L-Lysine provides insight into its molecular

properties. The table below summarizes key characteristics that influence how a molecule interacts with

biological receptors [1].

Property Description/Value Significance in Binding Affinity
Molecular Formula C6H14N202 [1] Defines basic molecular composition.
Dipole Moment 5.8381 Debye [1] Indicates strong polarity, influencing

electrostatic interactions with receptors.

Frontier Molecular HOMO-LUMO energy gap Determines chemical stability and reactivity;
Orbitals analyzed [1] a key factor in ligand-receptor interactions.
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Property Description/Value Significance in Binding Affinity

Molecular Electrostatic  Surfaces mapped [1] Visualizes regions for electrophilic and
Potential (MEP) nucleophilic attack, predicting binding sites.
Drug-Likeness Evaluated [1] Assesses potential for oral bioavailability and

therapeutic application.

Advanced Methods for Binding Affinity Studies

Although traditional data is lacking, a novel proteome-wide screening method is relevant for studying such
compounds. COOKIE-Pro (Covalent Occupancy Kinetic Enrichment via Proteomics) is a cutting-edge

methodology that comprehensively profiles how drug candidates interact with thousands of proteins in a cell

[2].
This technique is particularly useful for measuring two critical parameters simultaneously [2]:

o Affinity: The strength of attraction between the drug and its target.
¢ Reactivity: The speed at which the drug forms a permanent bond with the target.

The following diagram illustrates the COOKIE-Pro experimental workflow.
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For your research on 2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid, I suggest the following

directions to find or generate the necessary data:

e Explore Specialized Databases: Search in-depth scientific databases like Scifinder-n, Reaxys, or
BindingDB using the compound's specific IUPAC name or structure.

e Focus on Analogues: Investigate studies on structurally similar compounds, especially peptides or
molecules containing lysine and branched-chain amino acids.

¢ Consider Experimental Studies: The theoretical framework for studying L-Lysine using Density
Functional Theory (DFT) [1] and the COOKIE-Pro method for proteome-wide screening [2] provide
excellent starting points for designing your own experimental binding studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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